Cas no 93387-52-1 (1H-Azepine-2-propanoic acid, hexahydro-7-oxo-)

• Product Name: 1H-Azepine-2-propanoic acid, hexahydro-7-oxo-
• CAS No: 93387-52-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 4337360
• Update Time: 2026-04-10

1H-Azepine-2-propanoic acid, hexahydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2-propanoic acid, hexahydro-7-oxo-

Additional information on 1H-Azepine-2-propanoic acid, hexahydro-7-oxo-

Introduction to 1H-Azepine-2-propanoic acid, hexahydro-7-oxo (CAS No. 93387-52-1) and Its Emerging Applications in Chemical Biology

The compound 1H-Azepine-2-propanoic acid, hexahydro-7-oxo (CAS No. 93387-52-1) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural framework and promising biological activities. This azepine derivative, featuring a hexahydro system with an oxo group at the 7-position and a propanoic acid moiety at the 2-position, has garnered significant attention due to its potential applications in drug discovery and therapeutic development.

1H-Azepine-2-propanoic acid, hexahydro-7-oxo belongs to the broader class of azepine derivatives, which are known for their structural similarity to benzodiazepines and have been extensively studied for their pharmacological properties. The presence of the hexahydro ring system enhances the lipophilicity of the molecule, making it a suitable candidate for membrane-bound receptor interactions. Additionally, the oxo group at the 7-position introduces a polar moiety that can modulate binding affinity and selectivity.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their diverse biological activities. Among these, azepine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The structural versatility of 1H-Azepine-2-propanoic acid, hexahydro-7-oxo allows for modifications that can fine-tune its biological profile, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The propanoic acid side chain provides a handle for further functionalization via esterification or amidation reactions, enabling the creation of novel derivatives with enhanced pharmacological properties. Such modifications are crucial in drug development pipelines, where optimizing bioavailability and target engagement is paramount.

Recent studies have highlighted the importance of 1H-Azepine-2-propanoic acid, hexahydro-7-oxo in the context of enzyme inhibition and receptor binding studies. For instance, researchers have demonstrated its ability to interact with specific binding pockets on enzymes involved in metabolic pathways relevant to neurological disorders. The precise arrangement of atoms in this molecule allows it to mimic natural substrates or modulate enzyme activity through allosteric mechanisms.

The hexahydro system in 1H-Azepine-2-propanoic acid, hexahydro-7-oxo contributes to its favorable pharmacokinetic properties by reducing metabolic liability. This feature is particularly important in drug design, as it minimizes rapid degradation by cytochrome P450 enzymes. Furthermore, the oxo group at the 7-position can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

In clinical settings, derivatives of 1H-Azepine-2-propanoic acid, hexahydro-7-oxo have shown promise as potential therapeutics for conditions such as chronic pain and neurodegenerative diseases. Preclinical studies have indicated that certain analogs exhibit analgesic effects comparable to existing medications but with improved tolerability profiles. These findings underscore the therapeutic potential of this compound class and highlight its relevance in modern drug discovery efforts.

The synthesis of 1H-Azepine-2-propanoic acid, hexahydro-7-oxo involves multi-step organic transformations that showcase advanced synthetic methodologies. Key steps include cyclization reactions to form the azepine core followed by functional group interconversions to introduce the propanoic acid and oxo groups. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the versatility of modern organic chemistry techniques.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 1H-Azepine-2-propanoic acid, hexahydro-7-oxo to biological targets. These simulations provide insights into how structural modifications can optimize binding interactions and improve drug-like properties. Such computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening and design iterations.

The growing interest in 1H-Azepine-2-propanoic acid, hexahydro-7-oxo is also driven by its potential role in developing next-generation therapeutics targeting emerging diseases. As our understanding of disease mechanisms evolves, so does our need for innovative molecular tools. This compound serves as a testament to how structurally diverse molecules can address complex biological challenges through targeted intervention.

In conclusion,1H-Azepine-2-propanoic acid,hexahydro -7 -oxois a versatile and promising compound with significant implications for chemical biology and drug development . Its unique structural features , coupled with its potential applications across multiple therapeutic areas , make it a valuable asset in ongoing research efforts . As scientific exploration continues , this molecule is poised to play an increasingly important role in shaping future treatments for human health . p >